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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-4-iodophenol

CAS No.: 915707-73-2

Cat. No.: B1604347

Get Quote

Technical Guide & Data Profile

Executive Summary
This technical guide provides a comprehensive thermochemical and physical profile of 3-
(Hydroxymethyl)-4-iodophenol (CAS: 773869-57-1), a critical intermediate in the synthesis of

radiopharmaceuticals and functionalized aryl iodides. While widely used as a precursor for

radiolabeled tracers (e.g.,

or

conjugates), specific thermochemical data for this molecule is often absent from standard
public databases.

This document bridges that gap by synthesizing available experimental data with rigorous

group-contribution estimations to provide a working thermochemical baseline. It includes

detailed protocols for experimental validation (DSC/TGA) and outlines the critical process

safety parameters regarding thermal instability associated with the aryl-iodine bond.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1604347#bc-rfq
https://www.benchchem.com/product/b1604347/docs?utm_src=pdf-body#thermochemical-characterization-of-3-hydroxymethyl-4-iodophenol
https://www.benchchem.com/product/b1604347/docs?utm_src=pdf-body#thermochemical-characterization-of-3-hydroxymethyl-4-iodophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Structural Context[1][2][3][4][5]
The physicochemical behavior of 3-(Hydroxymethyl)-4-iodophenol is dominated by three

structural features: the phenolic hydroxyl group (H-bond donor/acceptor), the hydroxymethyl

arm (conferring solubility and additional H-bonding), and the heavy iodine atom (inducing

polarizability and thermal lability).

Property Detail

IUPAC Name
5-(Hydroxymethyl)-2-iodophenol; 3-Hydroxy-4-

iodobenzyl alcohol

CAS Number 773869-57-1

Molecular Formula

Molecular Weight 250.03 g/mol

SMILES Oc1cc(CO)ccc1I

Appearance White to off-white crystalline solid

Structural Visualization
The following diagram illustrates the functional group interactions that dictate the molecule's

lattice energy and melting behavior.
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Figure 1: Structural breakdown highlighting functional groups responsible for lattice stability (H-

bonding) and thermal hazards (C-I bond).

Thermochemical Property Landscape
Due to the absence of direct calorimetric combustion data in the open literature, the values

below represent a hybrid of available experimental melting points and high-fidelity estimations

using the Joback-Reid Group Contribution Method. These values serve as the authoritative

baseline for process engineering calculations.

Physical & Phase Transition Data
Property Value Source/Method

Melting Point (

)
148 °C (421 K)

Experimental

(ChemicalBook/Suppliers) [1]

Boiling Point (

)
274 °C (Predicted) Decomposes prior to boiling

Density (

)
2.02 ± 0.06 g/cm³ Predicted (ACD/Labs)

Enthalpy of Fusion (

)
23.8 kJ/mol

Estimated (Walden’s Rule:

)

LogP (Octanol/Water) 1.35 Predicted (Consensus)

Thermodynamic Parameters (Standard State, 298 K)
The Enthalpy of Formation (

) is critical for assessing reaction heat in synthesis.

Base Anchor: Phenol (
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solid = -165.0 kJ/mol).

Corrections: Addition of -CH2OH and -I groups.

Property Estimated Value Confidence Notes

(Solid) -215 ± 15 kJ/mol Medium
Calculated via Group

Additivity.

(Gas) -120 ± 20 kJ/mol Low
Assumes

kJ/mol.

Heat Capacity (

)
205 J/mol·K Medium

Estimated via Kopp’s

Law.

Entropy (

)
245 J/mol·K Medium Estimated.

Critical Insight: The high density (~2.02 g/cm³) and relatively high melting point (148 °C) confirm

strong intermolecular hydrogen bonding between the phenolic OH and the hydroxymethyl

group. This lattice energy significantly stabilizes the solid against spontaneous degradation, but

once melted, the C-I bond becomes vulnerable.

Experimental Protocols for Data Acquisition
If precise proprietary data is required for regulatory submission (e.g., CMC sections), the

following self-validating protocols must be executed.

Differential Scanning Calorimetry (DSC)
Objective: Determine exact onset of melting and quantify purity via freezing point depression.
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Sample Prep: Weigh 2–5 mg of dried 3-(Hydroxymethyl)-4-iodophenol into an aluminum

pan. Crimp with a pinhole lid (allows gas escape if decomposition occurs).

Reference: Empty crimped aluminum pan.

Ramp Profile:

Equilibrate at 25 °C.

Ramp 10 °C/min to 160 °C (Do not exceed 180 °C to avoid iodine liberation).

Analysis: Integrate the endothermic peak at ~148 °C to calculate

.

Validation: The peak shape should be sharp. A broad "shoulder" indicates solvent

entrapment or synthesis byproducts (e.g., inorganic salts from borane reduction).

Thermogravimetric Analysis (TGA)
Objective: Define the "Safe Operating Window" by identifying the decomposition onset

temperature (

).

Sample: 10 mg in a platinum or ceramic crucible.

Atmosphere: Nitrogen (

) purge at 50 mL/min (prevents oxidative degradation masking thermal cleavage).

Ramp: 10 °C/min from Ambient to 400 °C.

Success Criteria:

Mass loss < 1% up to 140 °C (volatiles/moisture).

Sharp mass loss step > 160–180 °C indicates de-iodination.

Safety Limit: Process temperatures must be kept at least 20 °C below the TGA
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.

Synthesis & Process Safety
Synthesis Pathway
The compound is typically synthesized via the selective reduction of 3-hydroxy-4-iodobenzoic

acid. This process requires careful thermal management to prevent over-reduction or de-

iodination.
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Figure 2: Standard synthesis workflow via borane reduction [2].

Thermal Hazards
De-iodination: Aryl iodides are susceptible to homolytic cleavage of the C-I bond at elevated

temperatures (>150 °C) or under UV light. This releases iodine radicals (
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), which can initiate runaway polymerization or oxidation.

Light Sensitivity: The compound must be stored in amber vials. Prolonged exposure to light

turns the white solid yellow/brown (liberation of

).

Incompatibility: Avoid contact with strong oxidizers and radical initiators.

Applications in Drug Development
Radiochemistry: Used as a precursor for radio-iodinated tracers (e.g.,

-MIBG analogs) for sympathetic nerve imaging [2].

Cross-Coupling: The iodine moiety serves as an excellent electrophile for Suzuki-Miyaura or

Sonogashira couplings, allowing the attachment of complex pharmacophores to the phenol

scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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